Cas no 2229204-31-1 (3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol
• CAS No: 2229204-31-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6536574
• PubChem ID: 165626780
• Update Time: 2025-06-08

3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol
• 3-[(1-methylpiperidin-4-yl)methyl]piperidin-3-ol
• EN300-1766258
• 2229204-31-1

• Inchi： 1S/C12H24N2O/c1-14-7-3-11(4-8-14)9-12(15)5-2-6-13-10-12/h11,13,15H,2-10H2,1H3
• InChI Key： PWHWMLKDXTWROX-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol

Comprehensive Overview of 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol (CAS No. 2229204-31-1)

3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol (CAS No. 2229204-31-1) is a structurally unique piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its dual piperidine rings and hydroxyl functional group, exhibits potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Its molecular framework aligns with the growing demand for neuroactive compounds, a topic frequently searched in academic and industrial circles.

The compound's 1-methylpiperidin-4-yl and piperidin-3-ol moieties contribute to its stereochemical complexity, making it a subject of interest for chiral synthesis and asymmetric catalysis. Researchers often explore its structure-activity relationships (SAR) to optimize bioavailability and target specificity, addressing common queries like "how to improve drug delivery efficiency" or "novel piperidine-based scaffolds."

In recent years, the rise of AI-driven drug design has amplified interest in compounds like 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol. Computational models frequently analyze its hydrogen-bonding capacity and lipophilicity, key metrics for blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease research. Searches for "BBB-permeable small molecules" or "piperidine CNS drugs" reflect this trend.

The synthetic route to CAS No. 2229204-31-1 often involves reductive amination or Mannich-type reactions, techniques widely discussed in organic chemistry forums. Its tertiary amine functionality also makes it a candidate for salt formation, a strategy to enhance solubility—addressing frequent industry questions about "improving API physicochemical properties."

From a regulatory perspective, the compound's non-hazardous profile (as per standard safety data sheets) positions it favorably for preclinical studies. This aligns with the increasing search volume for "sustainable synthetic intermediates" and "green chemistry alternatives," highlighting its compatibility with modern environmental, social, and governance (ESG) benchmarks in chemical manufacturing.

Ongoing research explores its potential as a ligand for G-protein-coupled receptors (GPCRs), particularly those implicated in neuromodulation. Such applications resonate with trending searches like "GPCR allosteric modulators" and "next-gen neuropharmacology," underscoring its relevance in precision medicine initiatives.

In analytical chemistry, 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol is typically characterized via LC-MS and NMR spectroscopy, with its distinctive fragmentation patterns serving as a reference for similar compounds. Laboratories frequently seek "piperidine NMR shifts" or "MS libraries for heterocycles," making this data highly valuable.

The compound's stability under physiological pH conditions further supports its investigation in prodrug development, a field experiencing exponential growth due to searches for "targeted drug release systems." Its metabolic resistance to first-pass effects also answers frequent queries about "oral bioavailability enhancement strategies."

As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), the compact yet versatile structure of CAS No. 2229204-31-1 makes it a promising building block. This aligns with popular topics like "molecular diversity in lead optimization" and "scaffold hopping techniques."

In conclusion, 3-(1-methylpiperidin-4-yl)methylpiperidin-3-ol represents a multifaceted compound bridging medicinal chemistry, process optimization, and computational modeling. Its continued study addresses both fundamental scientific questions and applied industrial challenges, cementing its status as a compound of enduring interest.